Einecs 282-761-0

Specification

• CAS No.: 84415-23-6
• Molecular Formula: C21H33NO5S
• Molecular Weight: 411.6 g/mol
• IUPAC Name: (1R,2S)-2-(dimethylamino)-1-phenylpropan-1-ol;[(1S)-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid
• Standard InChI: InChI=1S/C11H17NO.C10H16O4S/c1-9(12(2)3)11(13)10-7-5-4-6-8-10;1-9(2)7-3-4-10(9,8(11)5-7)6-15(12,13)14/h4-9,11,13H,1-3H3;7H,3-6H2,1-2H3,(H,12,13,14)/t9-,11-;7?,10-/m01/s1
• Standard InChI Key: MXNAIOBSPSFQDK-ZDRCUXKHSA-N
• Isomeric SMILES: C[C@@H]([C@@H](C1=CC=CC=C1)O)N(C)C.CC1(C2CC[C@]1(C(=O)C2)CS(=O)(=O)O)C
• Canonical SMILES: CC(C(C1=CC=CC=C1)O)N(C)C.CC1(C2CCC1(C(=O)C2)CS(=O)(=O)O)C

Introduction

Understanding EINECS and REACH Frameworks

Investigation of EINECS 282-761-0

Search Results and Absence in ECHA Databases

A systematic review of ECHA’s publicly accessible data reveals no direct matches for EINECS 282-761-0 in the following resources:

• ECHA CHEM: Contains REACH registrations up to December 2024.

• Registered Substances Database: Frozen as of May 2023, with no entries for 282-761-0.

• CLP, BPR, and PIC Regulations: No associated classifications or approvals.

Table 1: Representative REACH-Registered Substances (Excerpts from ECHA Data)

EC Number	CAS Number	Substance Name	Registrant
207-355-2	464-49-3	(+)-Bornan-2-one	Frey + Lau GmbH
220-388-7	2749-11-3	(+)-2-Aminopropan-1-ol	QUIMICA SINTETICA
227-475-9	5856-62-2	(+)-2-Amino-1-butanol	Sicor S.r.l.

The absence of 282-761-0 suggests one of the following scenarios:

• Exemption: The substance may fall under REACH Annex IV/V exemptions for naturally occurring or low-risk substances.

• Non-Registration: Quantities produced/imported may fall below the one-ton threshold, obviating registration requirements.

• Data Limitations: Transitional gaps in ECHA CHEM’s rollout may temporarily obscure records.

Comparative Analysis with Structurally Similar Substances

While 282-761-0 remains unidentified, its EC number structure (2XX-XXX-X) aligns with organometallic or complex organic compounds. For example:

• EC 207-355-2 ((+)-Bornan-2-one): A terpene derivative used in fragrances.

• EC 227-475-9 ((+)-2-Amino-1-butanol): An amino alcohol employed in pharmaceutical synthesis.

These analogs highlight the diversity of EINECS-listed substances and underscore the need for precise identification of 282-761-0.

Recommendations for Stakeholders

• ECHA Database Monitoring: Track updates to ECHA CHEM for late-registered substances.

• Regulatory Consultation: Engage ECHA’s helpdesk to clarify 282-761-0’s status.

• Alternative Substance Analysis: Prioritize REACH-compliant substitutes to mitigate supply chain risks.